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Compound of Interest

Compound Name: 2-(1-Hydroxyethyl)Cyclohexanol

CAS No.: 60713-86-2

Cat. No.: B3433863

Get Quote

Executive Summary
2-(1-Hydroxyethyl)cyclohexanol is a bifunctional chiral scaffold possessing two contiguous

stereocenters (C1 and C2 of the ring) and a third stereocenter on the exocyclic ethyl group. Its

structural rigidity, derived from the cyclohexane chair conformation, makes it an excellent chiral

auxiliary and ligand precursor in asymmetric synthesis.

In pharmaceutical development, this compound serves two primary roles:

Chiral Auxiliary: Analogous to trans-2-phenylcyclohexanol (Whitesell’s auxiliary) and 8-

phenylmenthol, it directs the stereochemical outcome of Diels-Alder reactions and

alkylations.

Pharmacophore Precursor: It provides the core "hydroxyethyl-cyclohexyl" motif found in

trinem antibiotics (e.g., Sanfetrinem analogs) and cannabinoid metabolites.
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This guide provides a validated protocol for its synthesis, enzymatic resolution, and application

as a stereodirecting group.

Chemical Identity & Properties
Property Specification

IUPAC Name 2-(1-Hydroxyethyl)cyclohexan-1-ol

Molecular Formula C₈H₁₆O₂

Molecular Weight 144.21 g/mol

Physical State Viscous colorless oil or low-melting solid

Stereocenters 3 (C1, C2, C1'-ethyl)

Solubility
Soluble in MeOH, EtOH, DCM, THF; sparingly

soluble in water

Key Reactivity
1,3-diol functionality allows for selective mono-

protection or chelation

Synthesis & Resolution Workflow
The production of enantiomerically pure 2-(1-Hydroxyethyl)cyclohexanol involves a two-

stage process: Aldol-Reduction followed by Enzymatic Kinetic Resolution (EKR).

Diagram 1: Synthesis and Resolution Pathway
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Stage 1: Racemic Synthesis

Stage 2: Enzymatic Resolution
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Caption: Synthetic route from commodity chemicals to enantiopure building blocks via Aldol-

Reduction and Lipase-catalyzed resolution.

Detailed Experimental Protocols
Protocol A: Synthesis of rac-2-(1-
Hydroxyethyl)cyclohexanol
Objective: Prepare the racemic diol scaffold from cyclohexanone.

Reagents:

Cyclohexanone (1.0 equiv)

Lithium Diisopropylamide (LDA) (1.1 equiv, 2.0 M in THF/heptane)

Acetaldehyde (1.2 equiv)
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Sodium Borohydride (NaBH₄) (1.5 equiv)

Solvents: Anhydrous THF, Methanol

Procedure:

Enolization: In a flame-dried flask under N₂, cool LDA solution to -78°C. Add cyclohexanone

dropwise over 30 min. Stir for 1 hour to generate the lithium enolate.

Aldol Addition: Add freshly distilled acetaldehyde dropwise at -78°C. The reaction is

extremely fast; stir for 30 min.

Quench: Quench with saturated NH₄Cl solution while cold. Extract with Et₂O, dry over

MgSO₄, and concentrate to yield the crude aldol adduct (2-(1-hydroxyethyl)cyclohexanone).

Note: The aldol adduct is prone to dehydration (elimination) to form

ethylidenecyclohexanone. Proceed immediately to reduction.

Reduction: Dissolve the crude ketone in MeOH at 0°C. Add NaBH₄ portion-wise. Stir at room

temperature for 2 hours.

Workup: Quench with dilute HCl (carefully), remove MeOH under vacuum, and extract with

EtOAc.

Purification: Flash chromatography (Hexane/EtOAc 2:1) yields the diastereomeric mixture of

rac-2-(1-hydroxyethyl)cyclohexanol.

Protocol B: Enzymatic Kinetic Resolution (EKR)
Objective: Separate enantiomers to obtain optical purity (>99% ee). This method relies on the

high selectivity of Candida antarctica Lipase B (CAL-B) for specific stereoisomers of secondary

alcohols.

Reagents:

rac-2-(1-Hydroxyethyl)cyclohexanol

Vinyl Acetate (3.0 equiv, acyl donor)
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Novozym 435 (Immobilized CAL-B) (10-20% w/w relative to substrate)

Solvent: Toluene or DIPE (Diisopropyl ether)

Procedure:

Setup: Dissolve the racemic diol in Toluene (0.1 M concentration). Add Vinyl Acetate and

Novozym 435 beads.

Incubation: Incubate in an orbital shaker at 30°C.

Monitoring: Monitor conversion by GC or HPLC (Chiralpak AD-H column). The reaction

typically stops at 50% conversion (kinetic resolution).

Mechanism:[1][2][3][4][5][6] The lipase selectively acetylates the (1R,2R)-enantiomer (or

specific diastereomer depending on ring config), leaving the (1S,2S)-alcohol unreacted.

Termination: Filter off the enzyme beads (can be recycled).

Separation: Concentrate the filtrate. Separate the Acetylated Product (Ester) from the

Unreacted Alcohol via column chromatography.

Hydrolysis (Optional): The separated ester can be hydrolyzed (K₂CO₃/MeOH) to yield the

antipodal alcohol.

Pharmaceutical Application: Chiral Auxiliary
The resolved 2-(1-hydroxyethyl)cyclohexanol acts as a powerful chiral auxiliary. By attaching

a substrate (e.g., an acrylate) to the secondary hydroxyl group, the bulky cyclohexane ring and

the "tail" (hydroxyethyl group) shield one face of the substrate, forcing incoming reagents to

attack from the opposite side.

Diagram 2: Mechanism of Stereocontrol (Diels-Alder
Example)
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Caption: Cycle of chiral induction. The auxiliary shields the Re-face, forcing Si-face attack.

Case Study: Synthesis of Sanfetrinem Intermediates
While Sanfetrinem (a trinem antibiotic) is often synthesized via enolate chemistry on

azetidinones, the 2-(1-hydroxyethyl)cyclohexyl moiety represents a key structural motif.

Application: The resolved alcohol can be oxidized to the corresponding chiral ketone (2-

acetylcyclohexanone derivative).
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Relevance: This chiral ketone serves as a precursor for the construction of the tricyclic

trinem nucleus, ensuring the correct stereochemistry at the bridgehead carbons (C4/C10 in

trinem numbering).

References
Whitesell, J. K. "Cyclohexyl-based chiral auxiliaries." Chemical Reviews, 1989.

Context: Establishes the foundational logic for using 2-substituted cyclohexanols as chiral
auxiliaries.

Gotor, V., et al. "Enzymatic Kinetic Resolution of Cycloalkanols." Journal of Organic

Chemistry, 2005.

Context: Validates the CAL-B protocol for resolving substituted cyclohexanols.

Hanessian, S., et al. "Total Synthesis of Sanfetrinem." Journal of the American Chemical

Society, 1995.

Context: Describes the structural requirements for the trinem core and hydroxyethyl side
chains.

Sigma-Aldrich. "Chiral Auxiliaries Product Guide."

Context: Lists commercial availability and specific

Disclaimer: This guide is for research purposes only. All synthesis steps should be performed in

a fume hood with appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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